Cas no 10563-95-8 (Spiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione, 6'-(b-D-glucopyranosyloxy)hexahydro-3'a-hydroxy-3,4-dimethyl-,(2S,3S,4S,3'aS,6'S,6'aR)- (9CI))

• Product Name: Spiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione, 6'-(b-D-glucopyranosyloxy)hexahydro-3'a-hydroxy-3,4-dimethyl-,(2S,3S,4S,3'aS,6'S,6'aR)- (9CI)
• CAS No: 10563-95-8
• MF: C₁₇H₂₄O₁₂
• MW: 420.365266799927
• CID: 236054
• Update Time: 2024-02-28

Spiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione, 6'-(b-D-glucopyranosyloxy)hexahydro-3'a-hydroxy-3,4-dimethyl-,(2S,3S,4S,3'aS,6'S,6'aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione, 6'-(b-D-glucopyranosyloxy)hexahydro-3'a-hydroxy-3,4-dimethyl-,(2S,3S,4S,3'aS,6'S,6'aR)- (9CI)
• (2S,3S,4S,6'aα)-6'α-(β-D-Glucopyranosyloxy)-3,4,3'a,5',6',6'a-hexahydro-3'aα-hydroxy-3,4-dimethylspiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione
• Spiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione, 6'-(b-D-glucopyranosyloxy)hexahydro-3'a-hydroxy-3,4-dimethyl-,(2S,3S,
• 3-Hexulofuranosonicacid, 2-C-(2-carboxy-1-methylpropyl)-5-O-b-D-glucopyranosyl-, di-g-lactone(7CI,8CI)
• Piptoside
• Spiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione,6'-(b-D-glucopyranosyloxy)hexahydro-3'a-hydroxy-3,4-dimethyl-,[3'S-[3'a(3R*,4R*),3'ab,6'b,6'ab]]-
• Spiro[furan-2(5H),3'(2'H)-furo[3,2-b]furan]-2',5-dione, 6'-(β-D-glucopyranosyloxy)hexahydro-3'a-hydroxy-3,4-dimethyl-, (2S,3S,4S,3'aS,6'S,6'aR)- (9CI)

• Inchi： 1S/C17H24O12/c1-5-6(2)16(29-13(5)22)15(23)28-12-8(4-25-17(12,16)24)27-14-11(21)10(20)9(19)7(3-18)26-14/h5-12,14,18-21,24H,3-4H2,1-2H3/t5-,6-,7+,8-,9+,10-,11+,12+,14-,16+,17-/m0/s1
• InChI Key： SWEUUIPGSUQSBW-FGONLMAYSA-N
• SMILES： O1C([H])([H])[C@@]([H])([C@]2([H])[C@]1([C@]1(C(=O)O2)[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])C(=O)O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 420.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181A^2

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 759.1±60.0 °C(Predicted)
• PSA: 52.54
• pka: 9.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds